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Compound of Interest

Compound Name: (Ethyldisulfanyl)ethane-d6

Cat. No.: B12366051 Get Quote

(Ethyldisulfanyl)ethane-d6, also known as diethyl disulfide-d6, requires careful handling and

disposal due to its flammable nature and potential health hazards. This guide provides detailed,

step-by-step procedures for the safe disposal of this compound, ensuring the safety of

laboratory personnel and compliance with environmental regulations. Adherence to these

protocols is crucial for researchers, scientists, and drug development professionals.

Safety and Hazard Information
(Ethyldisulfanyl)ethane-d6 is a flammable liquid and vapor that can cause skin and serious

eye irritation. It is essential to handle this chemical in a well-ventilated area, away from heat,

sparks, open flames, and other ignition sources.[1] Personal protective equipment (PPE),

including safety glasses, chemical-resistant gloves, and a lab coat, should be worn at all times

when handling this compound.[2][3]
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Property Value

Chemical Name (Ethyldisulfanyl)ethane-d6

Synonyms Diethyl disulfide-d6

CAS Number
Not available for deuterated form (110-81-6 for

non-deuterated)[4]

Molecular Formula C4D6H4S2

Appearance Liquid

Hazards
Flammable liquid and vapor, Causes skin and

eye irritation

Personal Protective Equipment (PPE)
Safety glasses, chemical-resistant gloves, lab

coat[2][3]

Incompatibilities Strong acids, oxidizing agents[5]

Step-by-Step Disposal Protocol
The proper disposal of (Ethyldisulfanyl)ethane-d6 must be carried out in accordance with

local, state, and federal environmental regulations.[5] This typically involves treating the

substance as hazardous waste.

1. Waste Collection:

Designate a specific, labeled, and sealed container for the collection of
(Ethyldisulfanyl)ethane-d6 waste. The container should be made of a material compatible
with the chemical.
Do not mix (Ethyldisulfanyl)ethane-d6 waste with other chemical waste unless explicitly
permitted by your institution's environmental health and safety (EHS) office.
Keep the waste container tightly closed when not in use and store it in a cool, dry, and well-
ventilated area, away from ignition sources.[1]

2. Labeling:

Clearly label the waste container with the words "Hazardous Waste," the full chemical name
"(Ethyldisulfanyl)ethane-d6," and the associated hazards (e.g., "Flammable," "Irritant").
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Indicate the accumulation start date on the label.

3. Spill Management:

In the event of a spill, immediately evacuate non-essential personnel from the area.
Remove all sources of ignition.[5][6]
Ventilate the area.
For small spills, absorb the material with a non-combustible absorbent material such as
sand, earth, or vermiculite.[6]
Place the absorbent material into a sealed container for disposal as hazardous waste.
For large spills, contact your institution's EHS office or emergency response team.

4. Final Disposal:

(Ethyldisulfanyl)ethane-d6 waste must be disposed of through a licensed hazardous waste
disposal company.[3]
Contact your institution's EHS office to arrange for the pickup and disposal of the waste
container.
Do not attempt to dispose of this chemical down the drain or in the regular trash.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

(Ethyldisulfanyl)ethane-d6.
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Caption: Disposal workflow for (Ethyldisulfanyl)ethane-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. echemi.com [echemi.com]

3. storamjabatankimiafakultisainsutm.wordpress.com
[storamjabatankimiafakultisainsutm.wordpress.com]

4. (Ethyldisulfanyl)ethane | 110-81-6 [sigmaaldrich.com]

5. nj.gov [nj.gov]

6. cpchem.com [cpchem.com]

To cite this document: BenchChem. [Proper Disposal of (Ethyldisulfanyl)ethane-d6: A Step-
by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12366051#ethyldisulfanyl-ethane-d6-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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